Cas no 2649073-69-6 (1-ethynyl-3-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 1-ethynyl-3-(2-isocyanatopropan-2-yl)benzene
• CAS No: 2649073-69-6
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 6080677
• PubChem ID: 139658476
• Update Time: 2025-06-18

1-ethynyl-3-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-3-(2-isocyanatopropan-2-yl)benzene
• 2649073-69-6
• EN300-1763200

• Inchi： 1S/C12H11NO/c1-4-10-6-5-7-11(8-10)12(2,3)13-9-14/h1,5-8H,2-3H3
• InChI Key： OBPMFQHSVBHVLD-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-ethynyl-3-(2-isocyanatopropan-2-yl)benzene

1-Ethynyl-3-(2-Isocyanatopropan-2-yl)benzene: A Comprehensive Overview of CAS No. 2649073-69-6

1-Ethynyl-3-(2-isocyanatopropan-2-yl)benzene (CAS No. 2649073-69-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive ethynyl and isocyanate functionalities, offers a wide range of applications due to its reactivity and structural properties.

The ethynyl group in 1-ethynyl-3-(2-isocyanatopropan-2-yl)benzene is a key feature that contributes to its reactivity and potential for forming various chemical bonds. This group is highly reactive and can participate in a variety of reactions, including click chemistry, which is widely used in the synthesis of complex molecules and polymers. The isocyanate group, on the other hand, is known for its ability to form urethane linkages, making it valuable in the development of coatings, adhesives, and elastomers.

Recent studies have highlighted the potential of 1-ethynyl-3-(2-isocyanatopropan-2-yl)benzene in pharmaceutical research. Its unique structure allows it to serve as a building block for the synthesis of novel drugs with improved pharmacological properties. For instance, researchers have explored its use in the development of prodrugs that can enhance drug delivery and reduce side effects. The ethynyl group can be functionalized to create bioorthogonal reactions, which are crucial for targeted drug delivery systems.

In the realm of materials science, 1-ethynyl-3-(2-isocyanatopropan-2-yl)benzene has shown promise in the creation of advanced materials with enhanced mechanical and thermal properties. The combination of the ethynyl and isocyanate functionalities allows for the formation of robust cross-linked networks, which can be tailored for specific applications such as high-performance coatings and adhesives. Additionally, its reactivity makes it an excellent candidate for the synthesis of functionalized polymers with tunable properties.

The synthesis of 1-ethynyl-3-(2-isocyanatopropan-2-yl)benzene typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of 3-bromoiodobenzene with trimethylsilylacetylene followed by deprotection to form the ethynyl group. The subsequent introduction of the isocyanate group can be achieved through various methods, including the reaction with isocyanates or through the formation of an intermediate amine followed by treatment with phosgene.

The physical and chemical properties of 1-ethynyl-3-(2-isocyanatopropan-2-yl)benzene have been extensively studied. It is a colorless liquid at room temperature with a molecular weight of 187.19 g/mol. Its boiling point is around 180°C at 760 mmHg, and it has a density of approximately 1.05 g/cm³. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF), making it easy to handle in laboratory settings.

Safety considerations are crucial when working with 1-ethynyl-3-(2-isocyanatopropan-2-yl)benzene. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, 1-Ethynyl-3-(2-isocyanatopropan-2-yl)benzene (CAS No. 2649073-69-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of ethynyl and isocyanate functionalities makes it an invaluable tool for researchers working on novel drug development, advanced materials, and synthetic chemistry. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.